2-oxo-N-(2-(4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)ethyl)-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: 2-oxo-N-[2-(4-oxo-1,2,3-benzotriazin-3-yl)ethyl]-1H-pyridine-3-carboxamide
• InChI: InChI=1S/C15H13N5O3/c21-13-11(5-3-7-16-13)14(22)17-8-9-20-15(23)10-4-1-2-6-12(10)18-19-20/h1-7H,8-9H2,(H,16,21)(H,17,22)
• InChI Key: UJKNDSFCTWJYPH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(N=N2)CCNC(=O)C3=CC=CNC3=O
• Molecular Formula: C15H13N5O3
• Molecular Weight: 311.30 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a pyridine ring and a triazine ring. It’s likely that this compound has been synthesized for specific research purposes.

Molecular Structure Analysis

The molecular structure of this compound is likely complex due to the presence of multiple functional groups. Docking and 3D QSAR studies have been performed for similar compounds, which suggest that for better activity the molecules should have symmetrical shape in the 3D space.

Scientific Research Applications

Novel Synthesis Techniques

One notable research application involves the development of novel synthesis techniques, such as the one-pot synthesis approach that yields (2-oxo-1,2-dihydropyridin-3-yl)-1,3,5-triazine derivatives unexpectedly instead of pyrido[2,3-d]pyrimidine derivatives. This process, involving an intermolecular aza-Wittig reaction followed by attempted heterocyclization, showcases the compound's role in facilitating new synthetic pathways and understanding the mechanisms of complex chemical reactions (Okawa, Osakada, Eguchi, & Kakehi, 1997).

Biological Activity Evaluation

Another application is seen in the evaluation of antimicrobial activity, where derivatives of 1,2,4-triazol-3-one, related to the compound , have been synthesized and tested for their efficacy against various microorganisms. This demonstrates the compound's relevance in developing new antimicrobial agents and contributes to the understanding of structure-activity relationships in medicinal chemistry (Fandaklı, Başoğlu, Bektaş, Yolal, Demirbaş, & Karaoglu, 2012).

Mechanistic Studies and Chemical Reactions

Research also delves into the mechanisms of chemical reactions involving similar compounds, such as the unexpected reaction of ethyl 4-(chloromethyl)pyrazolo[5,1-c][1,2,4]triazine-3-carboxylates with thiourea, leading to a better understanding of reaction pathways and the synthesis of novel compounds with potential application in various fields, including pharmaceuticals (Ledenyova, Falaleev, Shikhaliev, Ryzhkova, & Zubkov, 2018).

Mechanism of Action

Target of Action

The primary targets of this compound are acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE) . These enzymes are crucial in the nervous system as they are responsible for the breakdown of acetylcholine, a key neurotransmitter.

Mode of Action

The compound interacts with its targets (AChE and BuChE) by inhibiting their activity . For example, one of the derivatives of this compound exhibited about 49-fold higher inhibitory activity than donepezil, a standard cholinesterase inhibitor . This compound inhibited BuChE via a mixed-type inhibition mode , demonstrating that it can interact with both the catalytic anionic site (CAS) and the peripheral anionic site (PAS) of BuChE .

Result of Action

The inhibition of AChE and BuChE and the subsequent increase in acetylcholine levels can have several effects at the molecular and cellular levels. For instance, it can enhance neuronal communication, improve memory and cognition, and potentially alleviate symptoms of neurodegenerative disorders like Alzheimer’s disease .